Cas no 2792201-13-7 (2-Cyclopropyl-2-(1,2-oxazol-3-yl)ethan-1-amine hydrochloride)

• Product Name: 2-Cyclopropyl-2-(1,2-oxazol-3-yl)ethan-1-amine hydrochloride
• CAS No: 2792201-13-7
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 5916721
• PubChem ID: 165658592
• Update Time: 2025-05-22

2-Cyclopropyl-2-(1,2-oxazol-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37417803
• 2-cyclopropyl-2-(1,2-oxazol-3-yl)ethan-1-amine hydrochloride
• 2792201-13-7
• 2-Cyclopropyl-2-(1,2-oxazol-3-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C8H12N2O.ClH/c9-5-7(6-1-2-6)8-3-4-11-10-8;/h3-4,6-7H,1-2,5,9H2;1H
• InChI Key： NTMANQLNMBWSJS-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC(C(CN)C2CC2)=N1

Computed Properties

• Exact Mass: 188.0716407g/mol
• Monoisotopic Mass: 188.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 2-Cyclopropyl-2-(1,2-oxazol-3-yl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-Cyclopropyl-2-(1,2-oxazol-3-yl)ethan-1-amine hydrochloride (CAS No. 2792201-13-7)

The compound 2-Cyclopropyl-2-(1,2-oxazol-3-yl)ethan-1-amine hydrochloride (CAS No. 2792201-13-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a cyclopropyl group with an oxazole ring, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its amine functionality and heterocyclic components.

In recent years, the demand for novel heterocyclic compounds like 2-Cyclopropyl-2-(1,2-oxazol-3-yl)ethan-1-amine hydrochloride has surged due to their role in addressing unmet medical needs. This compound's oxazole moiety is a key feature, as oxazole derivatives are known for their bioactivity in antimicrobial, anti-inflammatory, and neuroprotective applications. The cyclopropyl group further enhances its metabolic stability, a critical factor in drug design.

The synthesis of 2-Cyclopropyl-2-(1,2-oxazol-3-yl)ethan-1-amine hydrochloride involves multi-step organic reactions, including cyclopropanation and oxazole ring formation. Its hydrochloride salt form improves solubility, making it more suitable for preclinical studies. Researchers often explore its reactivity patterns to optimize yield and purity, which are essential for scaling up production.

One of the most searched questions about this compound is: "What are the potential therapeutic applications of 2-Cyclopropyl-2-(1,2-oxazol-3-yl)ethan-1-amine hydrochloride?" Preliminary studies suggest its relevance in modulating neurotransmitter systems, particularly those involving GABA and glutamate receptors. This aligns with the growing interest in neuroactive compounds for treating anxiety, depression, and neurodegenerative disorders.

Another hot topic is the structure-activity relationship (SAR) of 2-Cyclopropyl-2-(1,2-oxazol-3-yl)ethan-1-amine hydrochloride. Scientists are investigating how modifications to its cyclopropyl or oxazole groups affect its pharmacological profile. Such insights are crucial for designing next-generation therapeutics with improved efficacy and safety.

From an industrial perspective, the compound's CAS No. 2792201-13-7 serves as a unique identifier for regulatory and commercial purposes. Suppliers and manufacturers emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), ensuring its suitability for research and development.

In summary, 2-Cyclopropyl-2-(1,2-oxazol-3-yl)ethan-1-amine hydrochloride represents a promising candidate in medicinal chemistry. Its unique structure, combined with its potential CNS applications, makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in neuroscience and beyond.